2-Bromo-3-methylcyclohexanone

• Molecular Formula: C7H11BrO
• Molecular Weight: 191.07 g/mol
• IUPAC Name: 2-bromo-3-methylcyclohexan-1-one
• InChI: InChI=1S/C7H11BrO/c1-5-3-2-4-6(9)7(5)8/h5,7H,2-4H2,1H3
• InChI Key: JUAKSRQOOTYMMW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(=O)C1Br

Description

2-Bromo-3-methylcyclohexanone is a useful research compound. Its molecular formula is C7H11BrO and its molecular weight is 191.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of N-bromosuccinimide (0.48 mmol) and sodium acetate (0.04 mmol) in THF/water (1:1, 5.2 ml) is cooled to 0° C. and trimethyl-(3-methyl-cyclohex-1-enyloxy)-silane (0.4 mmol, 80% pure) is added dropwise. The reaction mixture is heated to room temperature and stirring is continued overnight. After addition of water extraction is carried out with ethyl acetate. The title compound is obtained from the combined organic phases after drying over sodium sulphate and evaporating-off of the solvent in a vacuum (JOC 1997, 62, 19, 6692-6696).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

3-Methylcyclohexanone, 22.4 grams, contained in 250 ml. of chloroform and 50 ml. of ethyl acetate, is heated to boiling. A mixture of 98.3 grams of cupric bromide and 50 ml. of ethyl acetate is added and heated to maintain elimination of hydrogen bromide. When all of the hydrogen bromide is evolved, the mixture is heated to its reflux temperature for 15 minutes, filtered and the filtrate evaporated to a small volume. The residue is placed upon an alumina column and eluted with methylene chloride. Evaporation of the eluate yields 35.5 grams of crude 2-bromo-3-methylcyclohexanone suitable for condensation with the triazoles of Examples 1 or 2.